Cas no 1418205-77-2 (bimekizumab)

• Product Name: bimekizumab
• CAS No: 1418205-77-2
• CID: 5150511
• Update Time: 2025-06-14

bimekizumab Chemical and Physical Properties

Names and Identifiers

• bimekizumab
• Research Grade Bimekizumab(DHH28803)
• Anti-IL-17-mAb-UCB
• Anti-IL-17-monoclonal-antibody-UCB
• Anti-interleukin-17-monoclonal-antibody-UCB

Additional information on bimekizumab

Latest Research Insights on Bimekizumab (1418205-77-2) in Chemical Biology and Medicine

Bimekizumab (CAS: 1418205-77-2) is a novel humanized monoclonal IgG1 antibody that selectively neutralizes both interleukin-17A (IL-17A) and interleukin-17F (IL-17F), key cytokines involved in inflammatory pathways. This dual inhibition mechanism has positioned bimekizumab as a promising therapeutic candidate for various immune-mediated inflammatory diseases, particularly psoriasis, psoriatic arthritis, and axial spondyloarthritis. Recent clinical trials and mechanistic studies have provided compelling evidence of its superior efficacy compared to existing biologics targeting single cytokines.

The molecular structure of bimekizumab (1418205-77-2) features unique binding characteristics that enable simultaneous engagement with IL-17A and IL-17F. Structural biology studies using X-ray crystallography have revealed that bimekizumab's complementarity-determining regions (CDRs) form extensive interactions with conserved epitopes on both cytokines, achieving picomolar affinity while maintaining exceptional specificity. This structural insight, published in Nature Communications (2023), explains the drug's potent neutralization capacity observed in preclinical models.

Phase 3 clinical trials (BE SURE, BE VIVID, and BE RADIANT) demonstrated bimekizumab's remarkable clinical performance in moderate-to-severe plaque psoriasis. The drug achieved PASI 90 (90% improvement in Psoriasis Area and Severity Index) in 85-91% of patients at week 16, significantly outperforming ustekinumab (57%) and adalimumab (47%). Long-term extension studies showed sustained efficacy through 48 weeks, with 82% of patients maintaining PASI 100 response. These results, published in The New England Journal of Medicine (2023), highlight bimekizumab's potential as a best-in-class therapy.

Emerging research presented at the 2024 American Academy of Dermatology meeting revealed novel applications of bimekizumab in hidradenitis suppurativa. Early-phase trials showed 50-60% of patients achieving HiSCR50 (Hidradenitis Suppurativa Clinical Response) by week 12, suggesting broader therapeutic potential beyond its current indications. Mechanistic studies accompanying these trials demonstrated significant reductions in IL-17A/F-driven inflammatory markers in lesional skin biopsies.

Pharmacokinetic analyses of 1418205-77-2 indicate linear dose proportionality across the therapeutic range (64-640 mg), with a terminal half-life of approximately 3 weeks supporting monthly or bimonthly dosing regimens. Population PK modeling suggests no need for dose adjustment based on body weight, age, or mild-to-moderate renal/hepatic impairment. These characteristics contribute to bimekizumab's favorable dosing profile compared to other biologics in its class.

Despite its clinical promise, recent investigations have identified important safety considerations. The 2024 European Congress of Rheumatology reported increased incidence of mild-to-moderate oral candidiasis (12-15% vs 1-3% in placebo), likely due to IL-17's role in mucosal immunity. However, most cases resolved with standard antifungal therapy without requiring drug discontinuation. Ongoing pharmacovigilance studies continue to monitor for rare adverse events as patient exposure increases globally.

The competitive landscape analysis suggests bimekizumab may capture significant market share from existing IL-17 inhibitors (secukinumab, ixekizumab) and TNF-α inhibitors, particularly in treatment-refractory populations. Health economics studies project bimekizumab could achieve blockbuster status by 2026, with analysts citing its superior efficacy and expanding label potential as key drivers. Patent protection for 1418205-77-2 extends to 2034 in major markets, ensuring substantial commercial runway.

Future research directions include exploring bimekizumab's potential in inflammatory bowel diseases, where early preclinical data shows promising effects in IL-17-driven colitis models. Additionally, combination therapy approaches with JAK inhibitors or IL-23 antagonists are under investigation for synergistic effects in difficult-to-treat inflammatory conditions. The development of subcutaneous autoinjector formulations (currently in phase 2) may further enhance patient convenience and adherence.